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Compound of Interest

Compound Name: WF11899A;WF 11899A

Cat. No.: B1214035

Get Quote

Executive Summary & Compound Identity
WF11899A, also widely documented as FR901379, is a naturally occurring sulfated lipopeptide

antibiotic belonging to the echinocandin class.[2] Produced by the fungus Coleophoma empetri

(Strain F-11899), it serves as the critical biosynthetic precursor to the semi-synthetic antifungal

drug Micafungin.

Unlike the majority of natural echinocandins (e.g., Echinocandin B, Pneumocandin B0) which

exhibit poor aqueous solubility, WF11899A is distinguished by a unique sulfate ester moiety on

the homotyrosine residue. This structural feature functions as an intrinsic "solubility switch,"

rendering the compound highly water-soluble—a property that radically simplifies downstream

processing and chemical modification compared to its hydrophobic congeners.
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Property Specification

CAS Number 144371-88-0

Chemical Formula C₅₁H₈₂N₈O₂₁S

Molecular Weight 1175.34 Da

Class Acidic Echinocandin Lipopeptide

Key Structural Feature
Homotyrosine sulfate ester (provides anionic

character)

pKa ~2.0 (Sulfonic acid), ~9-10 (Phenolic OH)

Water Solubility Profile[1]
Mechanism of Solubility
WF11899A acts as an anionic surfactant. Its structure is amphiphilic, featuring a hydrophobic

palmitoyl (C16) lipid tail and a hydrophilic cyclic hexapeptide core decorated with a highly polar

sulfate group.[1]

The Sulfate Effect: The sulfate group (

) creates a strong negative charge at physiological pH, preventing the aggregation typical of
neutral lipopeptides.[1]

Solubility Threshold: While Echinocandin B is virtually insoluble in water (<0.1 mg/mL),

WF11899A exhibits solubility exceeding 50 mg/mL in aqueous media.[1]
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Solvent System Solubility Status Application Notes

Water (pH 7.0) High (>50 mg/mL)
Ideal for extraction and

enzymatic reactions.[1]

Methanol Soluble
Used for initial extraction from

mycelia.

DMSO Soluble
Standard for stock solutions in

biological assays.

Chloroform Insoluble
Differentiates from non-

sulfated impurities.

Acidic Water (pH < 2) Reduced

Protonation of

sulfate/hydrolysis risk reduces

solubility.[1]

Stability & Degradation Pathways[1][3][4]
The stability of WF11899A is governed by two competing degradation mechanisms:

Desulfation and Ring Opening. Understanding these pathways is critical for process control

during purification and storage.

A. Desulfation (Solubility Loss)
The sulfate ester bond is susceptible to hydrolysis, particularly under acidic conditions or in the

presence of sulfatases.

Impact: Loss of the sulfate group yields the desulfated analog (structurally similar to

Pneumocandin A0), which precipitates out of aqueous solution due to the loss of the

solubilizing charge.

Prevention: Maintain pH > 5.0 and avoid high temperatures during aqueous processing.

B. Hemiaminal Ring Opening (Activity Loss)
Like all echinocandins, WF11899A contains a hemiaminal ether linkage at the ornithine residue

(C5 position).[1] This is the "Achilles' heel" of the echinocandin scaffold.
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Mechanism: Under acidic stress, the hemiaminal ring opens to form a linear peptide-

aldehyde species.[3]

Impact: Complete loss of antifungal activity (glucan synthase inhibition).[1]

Prevention: Use of phosphate buffers can stabilize the cyclic core.

Visualizing the Degradation Network
The following diagram illustrates the stability logic and degradation nodes for WF11899A.
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Caption: Degradation and conversion pathways of WF11899A. Red arrows indicate instability

risks; green arrows indicate manufacturing utility.[1]

Analytical Protocols
To accurately assess the solubility and stability, specific HPLC protocols must be used that can

resolve the parent compound from its desulfated and linear degradants.

Protocol A: Stability-Indicating HPLC Method
This method separates WF11899A from its biosynthetic congeners (WF11899B/C) and

degradation products.[1]
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Column: LiChrospher 100 RP-18 (5 µm, 250 × 4 mm) or equivalent C18 column.[1]

Mobile Phase:

Solvent A: 0.5%

(Ammonium Dihydrogen Phosphate) in Water.[1]

Solvent B: Acetonitrile (

).[1]

Isocratic Mix: 55% Solvent A / 45% Solvent B.[4]

Flow Rate: 1.0 mL/min.[5][6]

Detection: UV at 210 nm (Peptide bond absorption).[1]

Temperature: 25°C - 30°C.[1]

Retention Order: WF11899A (most polar/sulfated) elutes before WF11899B and WF11899C.

[1]

Protocol B: Forced Degradation Stress Test
Use this workflow to validate the stability window of your specific lot.

Preparation: Dissolve WF11899A at 1 mg/mL in water.

Acid Stress: Add 0.1 N HCl (to pH ~2).[1] Incubate at 25°C for 2 hours.

Expected Result: Appearance of linear peptide peak (later eluting) and potential

precipitation (desulfation).[1]

Thermal Stress: Incubate neutral solution at 60°C for 4 hours.

Expected Result: Gradual increase in desulfated analog (precipitate may form).[1]
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Analysis: Quench samples with equal volume Methanol (to redissolve any precipitate) and

inject into HPLC.

Handling & Storage Recommendations
Based on the physicochemical profile, the following handling procedures are mandatory to

maintain integrity:

Lyophilization: Store WF11899A as a lyophilized powder. In solution, the sulfate ester is

prone to slow hydrolysis over weeks.

Temperature: Long-term storage at -20°C.

Reconstitution: Use neutral buffers (pH 6.0–7.0). Phosphate buffers are preferred over

unbuffered water for storage >24 hours to prevent pH drift that could trigger ring opening.

Avoid Calcium: High concentrations of

can cause precipitation of the sulfated peptide (similar to soap scum formation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. bioaustralis.com [bioaustralis.com]

3. researchgate.net [researchgate.net]

4. applications.emro.who.int [applications.emro.who.int]

5. A Hadal Streptomyces-Derived Echinocandin Acylase Discovered through the
Prioritization of Protein Families - PMC [pmc.ncbi.nlm.nih.gov]

6. ijapbjournal.com [ijapbjournal.com]

7. chalcogen.ro [chalcogen.ro]

8. Improving the production of micafungin precursor FR901379 in Coleophoma empetri using
heavy-ion irradiation and its mechanism analysis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Water Solubility and Stability Profile of
WF11899A (FR901379)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214035/docs#technical-guide-water-solubility-and-
stability-profile-of-wf11899a-fr901379]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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